Cas no 138528-22-0 (1,2,4-Oxadiazole, 5,5'-(1,2-ethanediyl)bis[3-(4-methylphenyl)-)

1,2,4-Oxadiazole, 5,5'-(1,2-ethanediyl)bis[3-(4-methylphenyl)- structure
138528-22-0 structure
Product Name:1,2,4-Oxadiazole, 5,5'-(1,2-ethanediyl)bis[3-(4-methylphenyl)-
CAS No:138528-22-0
MF:C20H18N4O2
MW:346.382524013519
CID:1253249
PubChem ID:51064932
Update Time:2025-04-20

1,2,4-Oxadiazole, 5,5'-(1,2-ethanediyl)bis[3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-(4-methylphenyl)-5-[2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]ethyl]-1,2,4-oxadiazole
    • STL217592
    • DTXSID50679725
    • 1,2,4-Oxadiazole, 5,5'-(1,2-ethanediyl)bis[3-(4-methylphenyl)-
    • 5,5'-(Ethane-1,2-diyl)bis[3-(4-methylphenyl)-1,2,4-oxadiazole]
    • 138528-22-0
    • AKOS015860382
    • CHEMBL4912754
    • 5,5'-ethane-1,2-diylbis[3-(4-methylphenyl)-1,2,4-oxadiazole]
    • Inchi: 1S/C20H18N4O2/c1-13-3-7-15(8-4-13)19-21-17(25-23-19)11-12-18-22-20(24-26-18)16-9-5-14(2)6-10-16/h3-10H,11-12H2,1-2H3
    • InChI Key: KBCLNQKXBXNUJN-UHFFFAOYSA-N
    • SMILES: O1C(CCC2=NC(C3C=CC(C)=CC=3)=NO2)=NC(C2C=CC(C)=CC=2)=N1

Computed Properties

  • Exact Mass: 346.14314
  • Monoisotopic Mass: 346.14297583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • PSA: 77.84
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